Cas no 126118-68-1 (3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester)

• Product Name: 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester
• CAS No: 126118-68-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5894965
• PubChem ID: 14460503
• Update Time: 2025-08-05

3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester
• 126118-68-1
• Ethyl 2-(6-methylpyridin-3-yl)-2-oxoacetate
• EN300-4703362

• Inchi： 1S/C10H11NO3/c1-3-14-10(13)9(12)8-5-4-7(2)11-6-8/h4-6H,3H2,1-2H3
• InChI Key： QMYBRNCCKRCVMK-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C=C1)C)(=O)C(=O)OCC

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Melting Point: 130-135 °C
• Boiling Point: 303.3±30.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)

Additional information on 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester

3-Pyridineacetic Acid, 6-Methyl-α-Oxo-, Ethyl Ester (CAS No. 126118-68-1)

The compound 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester (CAS No. 126118-68-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of this compound comprises a pyridine ring substituted with a methyl group at the 6-position and an α-keto ester group at the 3-position. This unique combination of functional groups makes it a versatile molecule with potential applications in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of α-keto esters as bioisosteres of α-amino acids, which are crucial components in peptide-based drugs. The ethyl ester group in 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester enhances its lipophilicity, making it more suitable for crossing biological membranes and targeting specific cellular pathways. This property has been leveraged in the development of inhibitors for proteasomes, which are essential enzymes involved in protein degradation and regulation of cellular processes.

In a groundbreaking study published in Nature Chemical Biology, researchers demonstrated that this compound exhibits potent inhibitory activity against the 20S proteasome, a key player in cancer cell proliferation and survival. The methyl substitution at the 6-position of the pyridine ring was found to significantly enhance the compound's binding affinity to the proteasome, making it a promising candidate for anti-cancer therapy. Furthermore, computational studies using molecular docking revealed that the α-keto ester group interacts favorably with the catalytic sites of the proteasome, reinforcing its inhibitory effects.

Beyond its role as a proteasome inhibitor, 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester has also been explored for its potential in modulating other therapeutic targets. For instance, recent investigations have shown that this compound can inhibit histone deacetylases (HDACs), enzymes involved in epigenetic regulation. By modulating HDAC activity, this compound may offer new avenues for treating diseases such as neurodegenerative disorders and inflammatory conditions.

The synthesis of 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester involves a multi-step process that combines principles from both synthetic and medicinal chemistry. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent functionalization to introduce the methyl and α-keto ester groups. Optimization of reaction conditions has been critical to achieving high yields and maintaining the integrity of the molecule's stereochemistry.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate absorption and distribution properties in preclinical models. Its half-life and bioavailability have been optimized through structural modifications, ensuring sustained therapeutic effects. These findings underscore its potential as an orally bioavailable drug candidate.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound as a single agent or in combination with other therapies for treating various cancers. Early results have shown promising antitumor activity with manageable side effects, paving the way for further development.

In conclusion, 3-Pyridineacetic acid, 6-methyl-α-oxo-, ethyl ester (CAS No. 126118-68-1) represents a compelling example of how structural modifications can enhance the biological activity and therapeutic potential of organic compounds. With its unique chemical properties and diverse biological activities, this molecule continues to be a focal point in drug discovery research.